Cas no 209002-03-9 (1H-Pyrazole-3-carbaldehyde)

• Product Name: 1H-Pyrazole-3-carbaldehyde
• CAS No: 209002-03-9
• MF: C₄H₄N₂O
• MW: 96.0873603820801
• CID: 2950323
• PubChem ID: 12218383
• Update Time: 2025-04-21

1H-Pyrazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carbaldehyde
• 1H-pyrazole-5-carbaldehyde
• 1H-Pyrazole-5-carboxaldehyde
• Pyrazole-3-carboxaldehyde
• 1H-Pyrazole-3-carboxaldehyde
• 2H-Pyrazole-3-carbaldehyde
• 3-Pyrazolecarboxaldehyde
• formylpyrazole
• 1H-Pyrazole-3-carbxaldehyde
• 1H-Pyrazole-3-carbaldehyde,dimer
• 3-formylpyrazole
• Pyrazol-3-carbaldehyde
• pyrazole-3-carbaldehyde
• pyrazole aldehyde
• 1H-Pyrazole-3-carbaldehyde, dimer
• pyrazole-5-aldehyde
• carbonyl-1h-pyrazole
• 3-formyl-1H-pyrazole
• pyrazol-3-carboxaldehy
• 1H-Pyrazole-3-carboxaldehyde, dimer (9CI)
• AB25611
• pyrazol-3-carboxaldehyde
• DTXSID10959979
• FP05874
• BCP26854
• AKOS005145964
• 3920-50-1
• AC-14384
• DB-291414
• 1H-pyrazole-5-carbaldehyde pound>>Pyrazole-3-carboxaldehyde
• DTXCID601387849
• 1H-Pyrazole-3-carbaldehyde, AldrichCPR
• EN300-36665
• O10411
• AKOS015854501
• DB-008062
• CS-W004202
• BL001484
• MFCD00129925
• 948552-36-1
• 630-982-1
• GEO-02174
• P2261
• 1-H-Pyrazole-3-carboxaldehyde
• A6568
• Z234896951
• PYRAZOLE-5-CARBALDEHYDE
• STL414653
• 209002-03-9
• GS-5722
• 1H-Pyrazole-5-carbaldehyde, AldrichCPR

• Inchi： 1S/C4H4N2O/c7-3-4-1-2-5-6-4/h1-3H,(H,5,6)
• InChI Key： ICFGFAUMBISMLR-UHFFFAOYSA-N
• SMILES： O=CC1=CC=NN1

Computed Properties

• Exact Mass: 96.032362755Da
• Monoisotopic Mass: 96.032362755Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 74.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 45.8